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Compound of Interest

Compound Name: 4-Chloro-3-fluoro-5-iodopyridine

Cat. No.: B13092741

Get Quote

This guide outlines the precise disposal procedures for 4-Chloro-3-fluoro-5-iodopyridine
(CAS 1211581-02-0).[1][2][3] It is designed for researchers and safety officers requiring

immediate, actionable protocols that comply with rigorous environmental and safety standards.

[3]

Part 1: Chemical Profile & Hazard Identification
Before initiating disposal, you must validate the material's identity and understand its specific

reactivity profile.[3] This compound presents a triple-halogenated threat (Chlorine, Fluorine,

Iodine) on a pyridine ring, requiring specific segregation from standard organic waste streams.

[3]
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Property Details

Chemical Name 4-Chloro-3-fluoro-5-iodopyridine

CAS Number
1211581-02-0 (Verify against container label;

isomers differ)

Molecular Formula C₅H₂ClFIN

Waste Classification Halogenated Organic (Non-flammable, Toxic)

Primary Hazards
Skin/Eye Irritant, Respiratory Irritant, Toxic by

Ingestion.[1][3]

Reactivity Alert
Light Sensitive. Incompatible with strong

oxidizers and strong bases.[3]

Part 2: Pre-Disposal Handling & Segregation
CRITICAL SAFETY WARNING:

NO BLEACH: Do NOT mix iodine-containing compounds with bleach (sodium hypochlorite).

[3] This reaction generates toxic iodine gas and other hazardous byproducts.[3]

NO AUTOCLAVE: Do NOT autoclave waste containing this compound.[3][4] Heat can

volatilize iodine, contaminating the autoclave and the laboratory air.[3]

Step 1: Quenching (Only if Reactive Residue Exists)
If the material is pure or in a stable solution, skip to Step 2.[3] If it is part of a reactive mixture

(e.g., organolithium reaction):

Cool the reaction vessel to -78°C or 0°C.

Slowly add Isopropanol or Methanol to quench unreacted species.[3]

Allow to warm to room temperature.

Adjust pH to neutral (pH 6-8) using dilute HCl or NaOH if necessary.[3]
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Step 2: Waste Segregation
Segregate this compound into Halogenated Waste streams.[3] Do not mix with non-

halogenated solvents (e.g., acetone, ethanol) unless the entire mixture is destined for

halogenated disposal.[3]

Waste Stream Criteria Packaging Protocol

Solid Waste

Pure solid, contaminated

gloves, silica gel, paper towels.

[1][3]

Double-bag in clear

polyethylene bags. Place in a

rigid, wide-mouth container.

Liquid Waste

Solutions in DCM, Chloroform,

or other halogenated solvents.

[3]

High-density polyethylene

(HDPE) or glass carboy.[1][3]

Vented cap recommended if

evolution of gas is possible.[3]

Sharps
Contaminated

needles/syringes.[3]

Rigid, puncture-proof sharps

container labeled "Chemical

Contaminated Sharps".[3]

Part 3: Disposal Workflow (Decision Logic)
The following diagram illustrates the decision-making process for disposing of 4-Chloro-3-
fluoro-5-iodopyridine to ensure compliance and safety.
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Waste Generation:
4-Chloro-3-fluoro-5-iodopyridine

Physical State?

Solid Waste
(Pure compound, silica, debris)

Liquid Waste
(Mother liquor, washings)

Segregation Check:
Is it mixed with Oxidizers or Bleach?

STOP: DO NOT MIX
Neutralize/Separate First

Yes

Container:
Double-bagged in HDPE Drum

Label: 'Solid Halogenated Waste'

No (Solid)

Container:
Glass/HDPE Carboy

Label: 'Liquid Halogenated Waste'

No (Liquid)

Labeling:
List all halogens (Cl, F, I)

Mark 'Toxic' & 'Irritant'

Final Disposal:
High-Temp Incineration

(with Scrubber)

Click to download full resolution via product page

Figure 1: Decision logic for the safe segregation and packaging of halogenated pyridine waste.

Part 4: Regulatory & Logistics
Labeling Requirements
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Your waste tag must explicitly list the full chemical name.[3] "Halogenated Waste" is insufficient

for iodine-containing compounds due to the specific incineration requirements for iodine.[3]

Constituents: 4-Chloro-3-fluoro-5-iodopyridine (100%) [or % in solution]

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Halogenated[3]

Specific Note: "Contains Organic Iodine - Do Not Autoclave."

Final Destruction Method
The only acceptable final disposal method for this compound is High-Temperature Incineration

at a licensed hazardous waste facility equipped with wet gas scrubbers.[3]

Why? Incineration ensures the destruction of the pyridine ring.[3] The scrubber is essential to

capture the acidic gases generated: Hydrogen Chloride (HCl), Hydrogen Fluoride (HF), and

Hydrogen Iodide (HI/I₂).

Iodine Note: Iodine can sublime and pass through standard particulate filters; therefore, the

waste contractor must be informed of high iodine content to adjust scrubber alkalinity if

necessary.[3]

Emergency Spill Procedures
Small Spill (< 5g/mL):

Evacuate immediate area.[3]

Wear PPE: Nitrile gloves (double gloved), lab coat, safety goggles.[3]

Cover spill with vermiculite or sand.[3][5]

Scoop into a wide-mouth jar and label as hazardous waste.

Clean area with soap and water; do not use bleach.[3]

Large Spill: Evacuate the lab and contact your EHS emergency line immediately.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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